Pentaamminechlororuthenium dichloride

• IUPAC Name: azane;ruthenium(3+);trichloride
• InChI: InChI=1S/3ClH.5H3N.Ru/h3*1H;5*1H3;/q;;;;;;;;+3/p-3
• InChI Key: HLAVJMYZYQTXAH-UHFFFAOYSA-K
• Canonical SMILES: N.N.N.N.N.[Cl-].[Cl-].[Cl-].[Ru+3]
• Molecular Formula: Cl3H15N5Ru
• Related CAS: 21560-19-0 (Parent)
• Molecular Weight: 292.6 g/mol
• CAS RN: 18532-87-1

Description

Synthesis Analysis

The synthesis of pentaammineruthenium complexes is typically achieved through redox catalysis. For instance, pentaammineruthenium(III) complexes with cytidine, adenosine, and related ligands have been synthesized, which suggests that similar methods could be applied to synthesize pentaamminechlororuthenium dichloride . Additionally, the synthesis of pentaammineruthenium(II) and (III) complexes with aromatic nitrogen heterocycles has been reported, indicating a versatile approach to the synthesis of these types of complexes .

Molecular Structure Analysis

The molecular structure of pentaammineruthenium complexes is characterized by the coordination of ruthenium with ammonia ligands and other ligands such as nitrogen heterocycles or chloride ions. The structure of a related complex, tri-μ-chloro-pentacarbonyl(trichlorostannyl)diruthenium, has been determined by X-ray single-crystal methods, showing a distorted octahedral configuration around the ruthenium atoms . This provides insight into the possible geometry of pentaamminechlororuthenium dichloride.

Chemical Reactions Analysis

Pentaammineruthenium complexes exhibit interesting chemical reactivity. For example, pentaamminecarboxylatoruthenium(III) complexes can be reversibly reduced to the corresponding Ru(II) complexes through a one-electron transfer . This reversible redox behavior is also seen in dipolar ruthenium(III/II) pentaammine(4,4'-bipyridinium) complexes, which have been used as redox molecular switches . These findings suggest that pentaamminechlororuthenium dichloride may also participate in similar redox reactions.

Physical and Chemical Properties Analysis

The physical and spectral properties of pentaammineruthenium complexes are noteworthy. They exhibit strong ligand-to-metal charge transfer bands in the visible and near-ultraviolet regions . The pentaamminepyridineruthenium(II) complex, for example, has an intense absorption band in the visible range, which is attributed to a metal-to-ligand charge-transfer transition . The polarographic reduction and UV spectral properties of pentaamminecarboxylatoruthenium(III) complexes have also been studied, showing absorption maxima related to charge-transfer from ligand to metal . These properties are likely to be shared by pentaamminechlororuthenium dichloride, given the similarities in their chemical structure.

Scientific Research Applications

Application in Reaction Kinetics

• Summary of the Application: Pentaamminechlororuthenium (III) dichloride has been used in the study of reaction kinetics, specifically the aquation (reaction with water) of this compound.
• Methods of Application or Experimental Procedures: The study involved the spontaneous aquation of Pentaamminechlororuthenium (III) dichloride in a variety of mixed water–organic solvents. The kinetics of the reaction were studied, and data were plotted against Grunwald–Winstein Y values.
• Results or Outcomes: The plots of log kH2O against Grunwald–Winstein Y values were found to be linear with gradients approximately 0.25, suggesting essentially SN1 mechanisms.

Application in Carbon Monoxide Conversion

• Summary of the Application: Pentaamminechlororuthenium (III) Chloride has been used in the conversion of carbon monoxide into methanol. This is a significant application as it provides a method for utilizing carbon monoxide, a harmful pollutant, and converting it into a useful product.
• Results or Outcomes: The outcome of this application is the successful conversion of carbon monoxide into methanol. The efficiency and yield of this conversion would depend on the specific experimental conditions and parameters.

Application in Rhodium Purification

• Summary of the Application: Pentaamminechlororuthenium (III) Chloride has been used in the purification of rhodium from its ores. This is a significant application as it provides a method for obtaining pure rhodium, which is a valuable and widely used metal.
• Results or Outcomes: The outcome of this application is the successful purification of rhodium. The efficiency and yield of this purification would depend on the specific experimental conditions and parameters.

Safety And Hazards

Pentaamminechlororuthenium(III) chloride is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and eye irritation and may cause respiratory irritation. It’s recommended to avoid dust formation, use personal protective equipment, ensure adequate ventilation, and avoid contact with skin, eyes, or clothing.